Cas no 1518482-07-9 (2,2-dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine)
2,2-Dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine is a cyclopropylamine derivative characterized by its unique sterically hindered structure. The compound features a substituted cyclopropane ring adjacent to a trimethylphenyl group, imparting stability and potential reactivity in synthetic applications. Its rigid framework and amine functionality make it a valuable intermediate in organic synthesis, particularly for constructing complex molecular architectures. The electron-donating methyl groups enhance its solubility in organic solvents, facilitating handling in laboratory settings. This compound may serve as a precursor for pharmaceuticals, agrochemicals, or specialty materials, where controlled stereochemistry and structural rigidity are critical. Its well-defined molecular structure allows for precise modifications, supporting diverse research and industrial applications.
1518482-07-9 structure
Product Name:2,2-dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine
CAS No:1518482-07-9
MF:C14H21N
MW:203.32324385643
CID:6325955
PubChem ID:83700845
Update Time:2025-06-09
2,2-dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,2-dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine
- 1518482-07-9
- EN300-1859666
-
- Inchi: 1S/C14H21N/c1-9-6-11(3)12(7-10(9)2)14(15)8-13(14,4)5/h6-7H,8,15H2,1-5H3
- InChI Key: QYIAOBFWHBDZHW-UHFFFAOYSA-N
- SMILES: NC1(C2C=C(C)C(C)=CC=2C)CC1(C)C
Computed Properties
- Exact Mass: 203.167399674g/mol
- Monoisotopic Mass: 203.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26Ų
2,2-dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1859666-0.05g |
2,2-dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine |
1518482-07-9 | 0.05g |
$1152.0 | 2023-09-18 | ||
| Enamine | EN300-1859666-0.1g |
2,2-dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine |
1518482-07-9 | 0.1g |
$1207.0 | 2023-09-18 | ||
| Enamine | EN300-1859666-0.25g |
2,2-dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine |
1518482-07-9 | 0.25g |
$1262.0 | 2023-09-18 | ||
| Enamine | EN300-1859666-0.5g |
2,2-dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine |
1518482-07-9 | 0.5g |
$1316.0 | 2023-09-18 | ||
| Enamine | EN300-1859666-1.0g |
2,2-dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine |
1518482-07-9 | 1g |
$1371.0 | 2023-06-03 | ||
| Enamine | EN300-1859666-2.5g |
2,2-dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine |
1518482-07-9 | 2.5g |
$2688.0 | 2023-09-18 | ||
| Enamine | EN300-1859666-5.0g |
2,2-dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine |
1518482-07-9 | 5g |
$3977.0 | 2023-06-03 | ||
| Enamine | EN300-1859666-10.0g |
2,2-dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine |
1518482-07-9 | 10g |
$5897.0 | 2023-06-03 | ||
| Enamine | EN300-1859666-1g |
2,2-dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine |
1518482-07-9 | 1g |
$1371.0 | 2023-09-18 | ||
| Enamine | EN300-1859666-5g |
2,2-dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine |
1518482-07-9 | 5g |
$3977.0 | 2023-09-18 |
2,2-dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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